![molecular formula C7H6BrN3 B1441207 3-Bromoimidazo[1,2-a]pyridin-7-amine CAS No. 1092352-46-9](/img/structure/B1441207.png)
3-Bromoimidazo[1,2-a]pyridin-7-amine
Overview
Description
“3-Bromoimidazo[1,2-a]pyridin-7-amine” is a chemical compound with the molecular formula C7H6BrN3 . It is part of the imidazo[1,2-a]pyridines class of compounds, which are known for their significant biological and therapeutic value .
Synthesis Analysis
The synthesis of 3-Bromoimidazo[1,2-a]pyridin-7-amine can be achieved through various methods. One approach involves the use of α-bromoketones and 2-aminopyridine under different reaction conditions . Another method involves a metal-free direct synthesis of imidazo[1,2-a]pyridines . These methods have been developed to improve the ecological impact of the classical schemes .
Molecular Structure Analysis
The molecular structure of 3-Bromoimidazo[1,2-a]pyridin-7-amine is characterized by the presence of an imidazo[1,2-a]pyridine core, which is a fused nitrogen-bridged heterocyclic compound .
Chemical Reactions Analysis
The chemical reactions involving 3-Bromoimidazo[1,2-a]pyridin-7-amine are diverse and can be categorized into several types, including transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions .
Scientific Research Applications
Synthesis of N-(Pyridin-2-yl)amides
3-Bromoimidazo[1,2-a]pyridin-7-amine: is used in the chemodivergent synthesis of N-(pyridin-2-yl)amides from α-bromoketones and 2-aminopyridines. This process involves C–C bond cleavage promoted by iodine and tert-butyl hydroperoxide (TBHP) under mild and metal-free conditions .
Formation of Imidazopyridines
The compound serves as a precursor for the formation of imidazopyridines through a one-pot tandem cyclization/bromination process. This reaction does not require a base and allows the versatile 3-bromoimidazopyridines to be further transformed into other chemical structures .
Pharmaceutical Intermediates
As a pharmaceutical intermediate, 3-Bromoimidazo[1,2-a]pyridin-7-amine is utilized in the development of various medicinal compounds. Its role as an intermediate allows for the creation of diverse molecules with significant biological and therapeutic value .
Organic Synthesis
In organic chemistry, this compound is involved in the synthesis of complex molecules. Its reactivity and ability to participate in various chemical reactions make it a valuable building block in the construction of organic compounds .
Medicinal Chemistry
In medicinal chemistry, 3-Bromoimidazo[1,2-a]pyridin-7-amine is often employed in the synthesis of compounds with potential pharmacological activities. Its incorporation into drug-like molecules can lead to the discovery of new therapeutic agents .
Material Science
This compound can also be used in material science research, particularly in the synthesis of novel materials with unique properties that could have applications in various industries .
Catalysis
3-Bromoimidazo[1,2-a]pyridin-7-amine: may be used as a catalyst or a catalyst precursor in chemical reactions. Its ability to facilitate certain transformations is valuable in the field of catalysis .
Biochemical Research
In biochemical research, the compound might be used to study biochemical pathways or as a reagent in the investigation of biological systems. Its interactions with other biological molecules can provide insights into the functioning of living organisms .
Future Directions
Future research directions for 3-Bromoimidazo[1,2-a]pyridin-7-amine could involve the development of new synthetic protocols for the construction of an imidazo[1,2-a]pyridine core, aiming to improve the ecological impact of the classical schemes . Additionally, exploring its potential biological and therapeutic applications could be another promising direction .
properties
IUPAC Name |
3-bromoimidazo[1,2-a]pyridin-7-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrN3/c8-6-4-10-7-3-5(9)1-2-11(6)7/h1-4H,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQFWLVPZAQJCPG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=NC=C2Br)C=C1N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40676667 |
Source
|
| Record name | 3-Bromoimidazo[1,2-a]pyridin-7-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40676667 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromoimidazo[1,2-a]pyridin-7-amine | |
CAS RN |
1092352-46-9 |
Source
|
| Record name | 3-Bromoimidazo[1,2-a]pyridin-7-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40676667 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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